N-cyclohexyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide

• IUPAC Name: N-cyclohexyl-4-(2,4-dioxo-1H-quinazolin-3-yl)butanamide
• InChI: InChI=1S/C18H23N3O3/c22-16(19-13-7-2-1-3-8-13)11-6-12-21-17(23)14-9-4-5-10-15(14)20-18(21)24/h4-5,9-10,13H,1-3,6-8,11-12H2,(H,19,22)(H,20,24)
• InChI Key: PNYXGPZUTOWHLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CCCN2C(=O)C3=CC=CC=C3NC2=O
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

N-cyclohexyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide, commonly referred to as C-DQA, is a synthetic compound that has been studied extensively in recent years due to its potential applications in scientific research. C-DQA has a wide range of applications, including in drug development, biochemistry, and physiology.

Scientific Research Applications

C-DQA has been studied extensively for its potential applications in scientific research. It has been found to be a useful tool in drug development due to its ability to modulate the activity of certain enzymes and receptors. Additionally, C-DQA has been used in biochemistry to study the structure and function of proteins and in physiology to study the effects of drugs on the body. Furthermore, C-DQA has been used to study the effects of environmental pollutants on the human body.

Mechanism of Action

The mechanism of action of C-DQA is not yet fully understood. However, it is believed that C-DQA binds to certain enzymes and receptors in the body, modulating their activity and thus affecting the body’s response to various stimuli. Additionally, C-DQA has been found to interact with certain proteins, affecting their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of C-DQA are still being studied. However, it has been found to have a number of beneficial effects, including the modulation of enzymes and receptors, the modulation of protein structure and function, and the modulation of the body’s response to various stimuli. Additionally, C-DQA has been found to have the potential to reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

The use of C-DQA in laboratory experiments has a number of advantages. It is relatively easy to synthesize in a laboratory setting, and it has a wide range of applications. Additionally, C-DQA is relatively stable and has a low toxicity profile. However, there are some limitations to the use of C-DQA in laboratory experiments. It has a relatively short half-life, and it is not always easy to obtain in a pure form.

Future Directions

The potential applications of C-DQA are vast and still being explored. Some potential future directions for C-DQA include its use in the development of new drugs, its use as a tool for studying the effects of environmental pollutants on the human body, and its use as an anti-inflammatory agent. Additionally, further research into the mechanism of action of C-DQA could lead to the development of more effective and targeted treatments for various diseases.

Synthesis Methods

C-DQA can be synthesized in a laboratory setting using a variety of methods. The most commonly used method involves the condensation of cyclohexyl-4-aminobutanoic acid and 2,4-dioxotetrahydroquinazoline in the presence of a base catalyst, such as sodium hydroxide. This reaction yields C-DQA in a relatively pure form. Other methods for synthesizing C-DQA include the reaction of cyclohexyl-4-aminobutanoic acid with 2,4-dioxotetrahydroquinazoline in the presence of a strong acid, such as hydrochloric acid, and the reaction of cyclohexyl-4-aminobutanoic acid with 2,4-dioxotetrahydroquinazoline in the presence of a strong base, such as sodium hydroxide.